Cas no 2172269-51-9 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2172269-51-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6167125
• PubChem ID: 165580814
• Update Time: 2025-05-20

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic acid
• 2171431-01-7
• (1r,3r)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclobutane-1-carboxylic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclobutane-1-carboxylic acid
• 2172269-51-9
• 2171307-93-8
• EN300-1531627
• EN300-1531783
• EN300-1531142

• Inchi： 1S/C26H30N2O5/c1-16(24(29)28-18-13-17(14-18)25(30)31)7-6-12-27-26(32)33-15-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,16-18,23H,6-7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CVBRERGJYLHQBT-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic Acid (CAS No: 2172269-51-9)

The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclobutane-1-carboxylic acid, with the CAS registry number 2172269-51-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid functional group. These features make it a versatile building block for various applications in drug discovery, polymer synthesis, and advanced materials.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functionality during chemical transformations. This makes the compound particularly valuable in medicinal chemistry, where precise control over functional groups is essential for drug design. Researchers have demonstrated that the Fmoc group can be selectively removed under specific conditions, enabling the construction of complex molecular architectures with high precision.

The cyclobutane ring in this compound introduces unique strain and rigidity into the molecule, which can significantly influence its physical and chemical properties. Recent advancements in cyclobutane chemistry have revealed that such strained rings can enhance the stability and bioavailability of pharmaceutical compounds. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have shown that cyclobutane-containing molecules exhibit improved binding affinities to target proteins, making them promising candidates for therapeutic agents.

In addition to its role in drug discovery, this compound has also been explored for its potential in polymer science. The carboxylic acid group provides opportunities for polymerization reactions, enabling the creation of novel polymeric materials with tailored properties. Recent research has focused on using this compound as a monomer for synthesizing biodegradable polymers, which could find applications in biotechnology and environmental science.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and the introduction of the Fmoc group via nucleophilic substitution. These reactions are typically carried out under mild conditions to preserve the integrity of sensitive functional groups. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, with particular emphasis on improving yield and reducing reaction times.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure and stability under various conditions. For example, NMR studies have revealed details about the spatial arrangement of substituents around the cyclobutane ring, while MS data has confirmed the molecular weight and fragmentation patterns of the compound.

In terms of applications, this compound represents a valuable tool for chemists working at the intersection of organic synthesis and materials science. Its ability to serve as both a building block for complex molecules and a precursor for advanced materials underscores its versatility in modern chemical research. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in driving innovation across multiple disciplines.